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Compound of Interest

Compound Name:
2-Chloro-5-hydroxy-4-

methoxybenzaldehyde

CAS No.: 89938-55-6

Cat. No.: B1488104 Get Quote

Executive Summary & Hazard Identification
2-Chloro-5-hydroxy-4-methoxybenzaldehyde is a functionalized aromatic aldehyde used

primarily as an intermediate in pharmaceutical synthesis. While specific toxicological data for

this exact isomer is often limited in public databases, its structural analogs (chlorinated

hydroxybenzaldehydes) exhibit consistent hazard profiles.

As a Senior Application Scientist, I categorize this compound as a high-alert intermediate. It

combines the reactivity of an aldehyde with the permeation and sensitization potential of a

halogenated phenol derivative.

Core Hazard Profile (Derived from Structural Analogs)
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Hazard Class GHS Code Description
Operational
Implication

Acute Toxicity H302
Harmful if swallowed.

[1]

No open-bench

handling; strict

hygiene.[2]

Skin Irritation H315
Causes skin irritation.

[1][2][3][4]

Direct contact causes

dermatitis.

Sensitization H317
May cause allergic

skin reaction.[1][2]

Critical: Potential for

cumulative

sensitization.

Eye Irritation H319
Causes serious eye

irritation.[1][3][4][5]

Dust/vapor can cause

corneal injury.

STOT-SE H335
May cause respiratory

irritation.[1][2][3][4]

Inhalation of dust

triggers mucosal

inflammation.

Technical Note: The aldehyde moiety renders this compound susceptible to autoxidation,

forming the corresponding benzoic acid upon air exposure. While this is primarily a purity

concern, the resulting acidic crust can increase corrosivity risks.

Personal Protective Equipment (PPE) Matrix
Do not rely on generic "standard lab PPE." The presence of the chlorine atom and the

aldehyde group requires specific barrier selection to prevent sensitization.

PPE Selection Table
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Protection Zone Recommended Equipment
Technical Specification &
Rationale

Hand Protection Double Nitrile Gloves

Inner: 4 mil (0.10 mm)

Nitrile.Outer: 5-8 mil (0.12-0.20

mm) Nitrile.Rationale:

Halogenated aromatics can

permeate thin latex.[6] Double

gloving provides a

breakthrough time buffer and

allows outer glove removal

upon contamination without

exposing skin.

Eye/Face Chemical Safety Goggles

Standard: ANSI Z87.1 (Impact

& Splash).Rationale:[6] Safety

glasses are insufficient for fine

powders or crystalline solids

that can become airborne

during weighing. Goggles seal

the ocular area.

Respiratory Fume Hood (Primary)

Face Velocity: 80–100

fpm.Contingency: If hood work

is impossible (e.g., equipment

maintenance), use a half-face

respirator with P100/OV

(Organic Vapor/Particulate)

cartridges.

Body Lab Coat + Sleeves

Material: Poly-cotton or Nomex

(if flammables present).Add-

on: Disposable Tyvek®

sleeves are recommended

during weighing to bridge the

gap between glove and coat

cuff.
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Operational Protocol: Safe Handling Workflow
This workflow is designed to isolate the user from the chemical during its most vulnerable

phase: the transition from solid storage to solution.

Handling Logic Diagram

Storage (4°C, Inert Gas)

Visual Inspection
(Check for Oxidation/Crust)

Weighing Station
(Inside Fume Hood)

If pure

Solubilization
(Dissolve immediately)

Transfer Solid

Waste Segregation

Disposables/Wipes

Reaction Vessel

Add Solution

Post-Reaction
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Figure 1: Safe handling workflow emphasizing containment during the solid-to-liquid transition.

Detailed Procedural Steps
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Preparation:

Bring the container to room temperature before opening to prevent water condensation

(which accelerates aldehyde oxidation).

Verify fume hood function (sash at proper height).

Weighing (The Critical Step):

Never weigh this compound on an open bench. Move the balance into the hood or use a

draft shield.

Use an anti-static gun if the powder is flighty.

Technique: Place a tared vial inside a secondary container (beaker). Transfer solid directly

into the vial. Cap the vial inside the hood before moving it.

Solubilization:

Dissolve the solid in the reaction solvent (e.g., DCM, THF, Methanol) as quickly as

possible. Solutions are generally easier to contain than light powders.

Note: If using chlorinated solvents (DCM), ensure gloves are changed immediately upon

splash contact, as DCM carries solutes through nitrile rapidly.

Waste Disposal & Deactivation[7][8][9]
Proper disposal is a regulatory imperative. The chlorine atom classifies this as Halogenated

Waste, which incurs higher disposal costs and stricter incineration requirements than standard

organic waste.

Disposal Classification Table
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Waste Stream Contents Disposal Method

Solid Waste
Contaminated gloves,

weighing boats, paper towels.

Hazardous Solid Waste Bin.

Double-bagged and labeled

"Toxic/Halogenated Solid."

Liquid Waste A
Mother liquors, reaction

solvents (if halogenated).

Halogenated Organic Waste.

(Do NOT mix with

acetone/non-hal waste if your

facility separates them).

Liquid Waste B Aqueous extractions.

Aqueous Waste. Check pH.[7]

[8] If containing traces of

aldehyde, treat as hazardous

aqueous waste.

Emergency Spill Response (Decision Logic)

Spill Occurs Identify State

Solid Powder

Solution/Liquid

Cover with wet pad
(Prevent Dust)

Absorb with Vermiculite
or Chem-Sorb

Double Bag & Label
(Halogenated Waste)

Click to download full resolution via product page

Figure 2: Decision logic for immediate spill response. Note the wet-pad technique for solids to

prevent aerosolization.

Decontamination Solution: For surface cleaning, use a mild surfactant solution followed by

water. Avoid using strong oxidizers (bleach) immediately, as this may react vigorously with the

aldehyde or other reaction components.
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Disclaimer: This guide is based on the chemical structure and class properties of halogenated

aromatic aldehydes. Always consult the specific Safety Data Sheet (SDS) provided by your

chemical vendor before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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